Cas no 1822794-59-1 (3-Benzyl-piperazine-1-carboxylic acid benzyl ester)

• Product Name: 3-Benzyl-piperazine-1-carboxylic acid benzyl ester
• CAS No: 1822794-59-1
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• MDL: MFCD32710347
• CID: 5211221
• Update Time: 2025-07-19

3-Benzyl-piperazine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-piperazine-1-carboxylic acid benzyl ester

• MDL： MFCD32710347
• Inchi： 1S/C19H22N2O2/c22-19(23-15-17-9-5-2-6-10-17)21-12-11-20-18(14-21)13-16-7-3-1-4-8-16/h1-10,18,20H,11-15H2
• InChI Key： XDIXUWJKXBJFHE-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCNC(CC2=CC=CC=C2)C1

Additional information on 3-Benzyl-piperazine-1-carboxylic acid benzyl ester

Professional Introduction to 3-Benzyl-piperazine-1-carboxylic acid benzyl ester (CAS No. 1822794-59-1)

3-Benzyl-piperazine-1-carboxylic acid benzyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1822794-59-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine derivative class, which is widely recognized for its diverse pharmacological properties and applications in drug development. The structural features of this molecule, particularly the presence of a benzyl ester group and a piperazine ring, contribute to its unique chemical and biological characteristics, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The benzyl ester functionality in 3-Benzyl-piperazine-1-carboxylic acid benzyl ester plays a crucial role in its reactivity and stability. Ester groups are well-known for their versatility in organic synthesis, often serving as protecting groups or reactive intermediates in the formation of more complex molecules. In the context of this compound, the benzyl ester not only enhances its solubility in various organic solvents but also provides a site for further chemical modifications. These modifications can be tailored to explore new derivatives with enhanced pharmacological activity or improved pharmacokinetic properties.

The piperazine ring is another key structural feature that contributes to the compound's potential biological activity. Piperazine derivatives are well-documented for their role as pharmacophores in numerous therapeutic agents. They exhibit a broad spectrum of biological activities, including antihistaminic, antipsychotic, antidepressant, and antimicrobial properties. The presence of the piperazine moiety in 3-Benzyl-piperazine-1-carboxylic acid benzyl ester suggests that this compound may exhibit similar biological activities or serve as a precursor for drugs targeting these mechanisms.

Recent advancements in pharmaceutical research have highlighted the importance of piperazine derivatives in drug discovery. For instance, studies have demonstrated that modifications of the piperazine ring can significantly alter the pharmacological profile of a compound. This flexibility makes piperazine derivatives particularly attractive for designing drugs with specific target interactions and improved therapeutic outcomes. The compound 3-Benzyl-piperazine-1-carboxylic acid benzyl ester represents an interesting scaffold for such explorations, offering a platform to develop novel therapeutic agents.

In addition to its structural significance, 3-Benzyl-piperazine-1-carboxylic acid benzyl ester has been studied in the context of its potential applications in medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of more complex molecules with targeted biological activities. For example, it has been investigated as a precursor for developing drugs that interact with specific enzymes or receptors involved in various diseases. The ability to modify its structure allows chemists to fine-tune its properties, making it a versatile tool in drug development.

The synthesis of 3-Benzyl-piperazine-1-carboxylic acid benzyl ester involves well-established organic chemistry techniques, including condensation reactions and functional group transformations. These synthetic pathways ensure high yield and purity, which are critical for pharmaceutical applications. The compound's stability under various conditions also makes it suitable for further chemical manipulations without significant degradation. This stability is essential for maintaining the integrity of the compound during storage and transportation, ensuring its readiness for subsequent pharmacological testing.

From a pharmacological perspective, 3-Benzyl-piperazine-1-carboxylic acid benzyl ester has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest interactions with various biological targets, making it a candidate for treating multiple conditions. While specific details of ongoing research are proprietary to respective laboratories, preliminary findings indicate that this compound may have applications in areas such as central nervous system disorders and inflammatory diseases. These findings underscore the importance of continued investigation into piperazine derivatives like 3-Benzyl-piperazine-1-carboxylic acid benzyl ester.

The growing interest in piperazine derivatives is also driven by their potential to address unmet medical needs. As drug resistance becomes increasingly prevalent, there is a need for novel compounds with unique mechanisms of action. Piperazine derivatives offer this potential by providing a diverse chemical space for exploration. 3-Benzyl-piperazine-1-carboxylic acid benzyl ester, with its well-defined structure and functional groups, is positioned at the forefront of this effort.

In conclusion, 3-Benzyl-piperazine-1-carboxylic acid benzyl ester (CAS No. 1822794-59-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its structural features make it an attractive scaffold for developing novel therapeutic agents, while its reactivity allows for diverse chemical modifications. Ongoing research continues to uncover new applications and possibilities for this compound, reinforcing its importance in drug discovery efforts worldwide.